Cas no 53826-89-4 (4-chloro-5H,7H-thieno[3,4-d]pyrimidine)

4-chloro-5H,7H-thieno[3,4-d]pyrimidine structure
53826-89-4 structure
Product Name:4-chloro-5H,7H-thieno[3,4-d]pyrimidine
CAS No:53826-89-4
MF:C6H5ClN2S
MW:172.635298490524
MDL:MFCD11518938
CID:826105
PubChem ID:45789728
Update Time:2025-09-26

4-chloro-5H,7H-thieno[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-5,7-dihydrothieno[3,4-d]pyrimidine
    • Chlor-4-dihydro-5,7-thieno<3,4-d>pyrimidin
    • 4-chloro-5H,7H-thieno[3,4-d]pyrimidine
    • SCHEMBL856223
    • WYEUXQBLKOGGPZ-UHFFFAOYSA-N
    • MFCD11518938
    • DB-071749
    • 4-Chloro-5,7-dihydrothieno-[3,4-d]pyrimidine
    • 53826-89-4
    • CS-0453391
    • DTXSID80671979
    • AKOS006323048
    • MDL: MFCD11518938
    • Inchi: 1S/C6H5ClN2S/c7-6-4-1-10-2-5(4)8-3-9-6/h3H,1-2H2
    • InChI Key: WYEUXQBLKOGGPZ-UHFFFAOYSA-N
    • SMILES: ClC1C2CSCC=2N=CN=1

Computed Properties

  • Exact Mass: 171.98600
  • Monoisotopic Mass: 171.986
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.1A^2
  • XLogP3: 1.2

Experimental Properties

  • Density: 1.483
  • Boiling Point: 340°C at 760 mmHg
  • Flash Point: 159.4°C
  • Refractive Index: 1.661
  • PSA: 51.08000
  • LogP: 1.87680

4-chloro-5H,7H-thieno[3,4-d]pyrimidine Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-chloro-5H,7H-thieno[3,4-d]pyrimidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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$ 585.00 2022-04-01
Chemenu
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$*** 2023-05-30
eNovation Chemicals LLC
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Chemenu
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Chemenu
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$1062 2021-08-05
Chemenu
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Alichem
A089000541-5g
4-Chloro-5,7-dihydrothieno[3,4-d]pyrimidine
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Alichem
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4-chloro-5H,7H-thieno[3,4-d]pyrimidine Production Method

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